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Compound of Interest

Compound Name:
Cyclopropyl(4-

hydroxyphenyl)methanone

CAS No.: 36116-18-4

Cat. No.: B1268804

Get Quote

Abstract
This document provides a comprehensive guide for the safe and effective handling, storage,

and application of Cyclopropyl(4-hydroxyphenyl)methanone (CAS No. 36116-18-4), a key

building block and intermediate in pharmaceutical and chemical synthesis. These protocols are

designed for researchers, scientists, and drug development professionals to ensure personnel

safety, maintain compound integrity, and achieve reproducible experimental outcomes. The

guidelines herein are synthesized from authoritative safety data sheets and established

laboratory best practices.

Compound Profile and Physicochemical Properties
Cyclopropyl(4-hydroxyphenyl)methanone, also known as 4-cyclopropanecarbonylphenol, is

a ketone derivative with a molecular formula of C₁₀H₁₀O₂.[1][2] Its structure, featuring a

cyclopropyl group and a hydroxyphenyl moiety, makes it a valuable intermediate in organic

synthesis. Understanding its fundamental properties is critical for its appropriate use.

Table 1: Physicochemical Data for Cyclopropyl(4-hydroxyphenyl)methanone
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Property Value Source

CAS Number 36116-18-4 [1][2]

Molecular Formula C₁₀H₁₀O₂ [1][2]

Molecular Weight 162.19 g/mol [1][2]

Appearance Light brown to brown solid [2]

Melting Point 105-107 °C [1][2]

Boiling Point 335.5 ± 15.0 °C (Predicted) [1]

pKa 8.09 ± 0.15 (Predicted) [1][2]

Storage Temperature
Room Temperature (Sealed,

Dry)
[1][2]

Causality Insight: The phenolic hydroxyl group (pKa ≈ 8.09) indicates that the compound is

weakly acidic.[1][2] This is crucial for selecting appropriate solvents and buffer systems in

experimental designs, as its solubility and stability can be pH-dependent. The solid nature and

relatively high melting point suggest good stability at ambient temperatures, simplifying short-

term handling.[1][2]

Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS), Cyclopropyl(4-
hydroxyphenyl)methanone is classified as a hazardous substance. Adherence to safety

protocols is mandatory.

GHS Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity (Single Exposure) (Category 3), Respiratory System: H335 -

May cause respiratory irritation.
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Signal Word: Warning[2][3]

Pictograms:

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The selection of PPE should be based

on a thorough risk assessment of the specific laboratory procedures being performed.

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber)

conforming to EN 374.[3]

Eye/Face Protection: Use tightly fitting safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][5]

Skin and Body Protection: Wear a laboratory coat. For tasks with a higher risk of spillage,

consider additional protective clothing.[4][5]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust.[6] If engineering controls are insufficient, a NIOSH-approved

respirator for organic vapors and particulates is recommended.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3][6]

In Case of Skin Contact: Immediately wash off with plenty of soap and water while removing

all contaminated clothing. If skin irritation occurs, get medical advice.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[3][6]
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[3]

Comprehensive Handling and Storage Protocols
Receiving and Initial Inspection
Upon receipt, inspect the container for any damage or signs of leakage. Verify that the label

information matches the order details and that the container is tightly sealed. Log the

compound into the chemical inventory system with the date of receipt.

General Handling Workflow
Handling of Cyclopropyl(4-hydroxyphenyl)methanone should always occur in a designated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure and

contain potential spills.
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Preparation Phase

Handling Phase

Post-Handling Phase

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Verify Safety

Weigh Compound
(Use anti-static weigh boat)

Begin Work

Prepare Stock Solution
(Add solid to solvent)

Transfer

Decontaminate Glassware
& Work Surfaces

Experiment Complete

Dispose of Waste
(Follow institutional guidelines)

Remove PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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